Cas no 2389-06-2 (Octadecanoic acid, 13-oxo-)

• Product Name: Octadecanoic acid, 13-oxo-
• CAS No: 2389-06-2
• MF: C₁₈H₃₄O₃
• MW: 298.46076631546
• CID: 1415545
• PubChem ID: 4163990
• Update Time: 2025-04-20

Octadecanoic acid, 13-oxo- Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 13-oxo-
• G66798
• SCHEMBL7824955
• LMFA02000257
• AKOS024339768
• 13-oxooctadecanoic acid
• 13-oxo-octadecanoic acid
• CHEBI:179231
• 2389-06-2

• Inchi： 1S/C18H34O3/c1-2-3-11-14-17(19)15-12-9-7-5-4-6-8-10-13-16-18(20)21/h2-16H2,1H3,(H,20,21)
• InChI Key： XJZICDVDQHWVAA-UHFFFAOYSA-N
• SMILES： O=C(CCCCC)CCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 298.25092
• Monoisotopic Mass: 298.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37